Cas no 31181-74-5 (5-bromo-2-Pyridinemethanol 2-acetate)

• Product Name: 5-bromo-2-Pyridinemethanol 2-acetate
• CAS No: 31181-74-5
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 2107654
• PubChem ID: 66893537
• Update Time: 2025-04-21

5-bromo-2-Pyridinemethanol 2-acetate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-Pyridinemethanol 2-acetate
• 2-(acetoxymethyl)-5-bromopyridine
• DB-340738
• 2-acetoxymethyl-5-bromopyridine
• SCHEMBL1063890
• 31181-74-5
• WKCUXYCQTSQQCW-UHFFFAOYSA-N

• Inchi： 1S/C8H8BrNO2/c1-6(11)12-5-8-3-2-7(9)4-10-8/h2-4H,5H2,1H3
• InChI Key： WKCUXYCQTSQQCW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)COC(C)=O

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 1.90720